Cas no 54941-44-5 (2-(4-Methyl-3-nitrophenyl)acetic acid)

2-(4-Methyl-3-nitrophenyl)acetic acid Properties

Names and Identifiers

• 2-(4-Methyl-3-nitrophenyl)acetic acid
• 3-NITRO-4-METHYLPHENYLACETIC ACID
• Benzeneacetic acid,4-methyl-3-nitro-
• 3-nitro p-tolylacetic acid
• 3-Nitro-4-methyl-phenylessigsaeure
• 4-methyl-3-nitrophenylacetic acid
• CL4118
• 3-NITRO-4-METHYLOPHENYLACETIC ACID
• 4-METHYL-3-NITROPHENYLACETICACID
• (4-methyl-3-nitrophenyl)acetic acid
• 5-(Carboxymethyl)-2-methylnitrobenzene
• Benzeneacetic acid, 4-methyl-3-nitro-
• 2-(4-Methyl-3-nitro-phenyl)acetic acid
• (4-methyl-3-nitro-phenyl)-acetic acid
• 4-(Carboxymethyl)-3-nitrotoluene
• WZNKBDUWSKJHEG-UHFFFAOYSA-N
• AMY28197
• 5-METHYL-2-(4-TRIFLUOROMETHOXYPHENYL)-3H-IMIDAZOLE-4-CARBOXYLICACID
• SCHEMBL1492458
• 2-(4-Methyl-3-nitrophenyl)aceticacid
• AKOS009246460
• 54941-44-5
• J-506062
• DTXSID90592681
• FT-0701568
• CS-0040715
• SY005252
• A870314
• EN300-174706
• PS-4004
• MFCD09832994
• 4-Methyl-3-nitrophenylacetic acid
• BBL102354
• STL556154
• 3-nitro-4-methylphenylacetic acid
• +Expand

• MDL： MFCD09832994
• InChIKey： WZNKBDUWSKJHEG-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO4/c1-6-2-3-7(5-9(11)12)4-8(6)10(13)14/h2-4H,5H2,1H3,(H,11,12)
• SMILES： O([H])C(C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.05315777g/mol
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• LogP: 2.05350
• PSA: 83.12000
• Refractive Index: 1.587
• Boiling Point: 374.5℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 166.5°C
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),

2-(4-Methyl-3-nitrophenyl)acetic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

2-(4-Methyl-3-nitrophenyl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%